5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide

• Molecular Formula: C15H11ClFN5OS3
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 5-chloro-2-[(4-fluorophenyl)methylsulfanyl]-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H11ClFN5OS3/c1-24-15-22-21-14(26-15)20-12(23)11-10(16)6-18-13(19-11)25-7-8-2-4-9(17)5-3-8/h2-6H,7H2,1H3,(H,20,21,23)
• InChI Key: FXCLPHOURDXXFS-UHFFFAOYSA-N
• SMILES: CSC1=NN=C(S1)NC(=O)C2=NC(=NC=C2Cl)SCC3=CC=C(C=C3)F

Description

5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential for use as a therapeutic agent.

Mechanism of Action

The mechanism of action of 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide has a variety of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce the production of inflammatory cytokines, and inhibit the activity of certain enzymes involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide in lab experiments is its potential as a therapeutic agent for a variety of diseases. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use as a therapeutic agent.

Future Directions

There are many potential future directions for research on 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide. For example, further studies could be conducted to better understand the mechanism of action and optimize its use as a therapeutic agent. Additionally, studies could be conducted to investigate the potential for this compound to be used in combination with other therapeutic agents to improve treatment outcomes. Finally, studies could be conducted to investigate the potential for this compound to be used in other applications, such as imaging or diagnostic tools.

Synthesis Methods

The synthesis of 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide involves the reaction of 4-fluorobenzyl chloride with thiosemicarbazide, followed by the reaction of the resulting product with 5-methyl-1,3,4-thiadiazole-2-thiol. The final step involves the reaction of the intermediate product with 5-chloro-2-chloropyrimidine-4-carboxylic acid to yield the desired compound.

Scientific Research Applications

5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-pyrimidinecarboxamide has been investigated for its potential as a therapeutic agent for a variety of diseases, including cancer and inflammation. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and reduce inflammation in animal models.